Cas no 863453-17-2 (2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide)

2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
- Acetamide, 2-[[3-[(4-fluorophenyl)methyl]-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-
- IDI1_029148
- SR-01000088187
- SMR000323315
- BRD-K59769521-001-01-3
- CHEMBL1544050
- 2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
- MLS000678917
- HMS1505O18
- ChemDiv3_011590
- 863453-17-2
- SR-01000088187-1
- DTXSID501327783
- F0682-0235
- HMS2730C10
- 2-[3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
- AKOS024596219
- 2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
-
- Inchi: 1S/C13H11FN6OS/c14-9-3-1-8(2-4-9)5-20-12-11(18-19-20)13(17-7-16-12)22-6-10(15)21/h1-4,7H,5-6H2,(H2,15,21)
- InChI Key: PPPXTBHNAOAOJC-UHFFFAOYSA-N
- SMILES: C(N)(=O)CSC1N=CN=C2N(CC3=CC=C(F)C=C3)N=NC2=1
Computed Properties
- Exact Mass: 318.06990833g/mol
- Monoisotopic Mass: 318.06990833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 616.1±55.0 °C(Predicted)
- pka: 14.81±0.40(Predicted)
2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0682-0235-5μmol |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0682-0235-4mg |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0682-0235-10mg |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0682-0235-30mg |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0682-0235-10μmol |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0682-0235-3mg |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0682-0235-2mg |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0682-0235-25mg |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0682-0235-5mg |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0682-0235-1mg |
2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863453-17-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 |
2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Related Literature
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
Additional information on 2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
Compound CAS No 863453-17-2: 2-{[3-(4-fluorophenyl)methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
Compound CAS No 863453-17-2, also known as 2-{[3-(4-fluorophenyl)methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazolopyrimidine ring system. The presence of a sulfur atom in the sulfanyl group adds unique electronic properties to the molecule, making it an interesting subject for both academic and industrial studies.
The structure of this compound is characterized by a triazolopyrimidine core, which is a fused bicyclic system consisting of a pyrimidine ring and a triazole ring. The triazolopyrimidine moiety is further substituted with a fluorophenyl group at the 4-position of the phenyl ring. This substitution pattern not only enhances the stability of the molecule but also introduces electronic effects that can be exploited in various chemical reactions. The sulfanyl group attached to the acetamide moiety serves as a versatile functional group, enabling this compound to participate in nucleophilic substitutions and other sulfur-based reactions.
Recent studies have highlighted the potential of this compound in drug discovery and development. The triazolopyrimidine core is known to exhibit significant biological activity, particularly in inhibiting certain enzymes and receptors involved in disease pathways. For instance, researchers have reported that compounds with similar structures show promise as kinase inhibitors, which are crucial in the treatment of cancer and other proliferative diseases. The fluorophenyl substitution further enhances the pharmacokinetic properties of the molecule, making it more suitable for therapeutic applications.
In addition to its biological applications, this compound has also found relevance in materials science. The sulfur-containing functional groups can be utilized in the synthesis of advanced materials such as polymers and nanoparticles. For example, recent advancements in sulfur-based polymer chemistry have demonstrated the ability of such compounds to form stable cross-linked networks with improved mechanical properties. This makes them ideal candidates for applications in coatings, adhesives, and electronic materials.
The synthesis of CAS No 863453-17-2 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolopyrimidine core through cyclization reactions and subsequent functionalization with the fluorophenyl and sulfanyl groups. Modern synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve yields.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These studies have provided valuable insights into its molecular structure and stability under various conditions. Additionally, computational chemistry methods like DFT (Density Functional Theory) have been used to predict its electronic properties and reactivity patterns.
In terms of safety and handling, this compound should be treated with care due to its potential reactivity under certain conditions. Proper protective equipment should be worn during handling to prevent exposure. Storage should be done in accordance with standard laboratory practices to ensure stability and prevent degradation.
In conclusion, CAS No 863453-17-2, or 2-{[3-(4-fluorophenyl)methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide, represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure combines features that make it suitable for both biological and materials-related research. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in modern chemistry.
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